Cas no 1449133-08-7 (3-chloro-6-(3-methylphenyl)-4-Pyridazinecarbonitrile)

3-chloro-6-(3-methylphenyl)-4-Pyridazinecarbonitrile structure
1449133-08-7 structure
Product Name:3-chloro-6-(3-methylphenyl)-4-Pyridazinecarbonitrile
CAS No:1449133-08-7
MF:C12H8ClN3
MW:229.665020942688
CID:2113597
Update Time:2023-11-19

3-chloro-6-(3-methylphenyl)-4-Pyridazinecarbonitrile Chemical and Physical Properties

Names and Identifiers

    • 3-chloro-6-(3-methylphenyl)-4-Pyridazinecarbonitrile
    • CID 83644149
    • 4-Pyridazinecarbonitrile, 3-chloro-6-(3-methylphenyl)-
    • Inchi: 1S/C12H8ClN3/c1-8-3-2-4-9(5-8)11-6-10(7-14)12(13)16-15-11/h2-6H,1H3
    • InChI Key: SKIJHNXWVLGTGS-UHFFFAOYSA-N
    • SMILES: ClC1=C(C#N)C=C(C2=CC=CC(C)=C2)N=N1

Computed Properties

  • Exact Mass: 229.041
  • Monoisotopic Mass: 229.041
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 285
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 49.6

Experimental Properties

  • Density: 1.32±0.1 g/cm3(Predicted)
  • Boiling Point: 446.9±45.0 °C(Predicted)
  • pka: -2.97±0.10(Predicted)
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